Cas no 1203705-58-1 (2-Bromo-7-chloropyrazolo[1,5-a]pyrimidine)

• Product Name: 2-Bromo-7-chloropyrazolo[1,5-a]pyrimidine
• CAS No: 1203705-58-1
• MF: C₆H₃BrClN₃
• MW: 232.465118646622
• MDL: MFCD20527863
• CID: 1039434
• PubChem ID: 46180049
• Update Time: 2025-09-27

2-Bromo-7-chloropyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-7-chloropyrazolo[1,5-a]pyrimidine
• AK104899
• ANW-70887
• BD239107
• CTK8C3973
• KB-229138
• FCH1418479
• SB18219
• AX8239107
• ST24022095
• SCHEMBL15191900
• AKOS016008148
• A892219
• W10767
• DTXSID40673030
• SY114655
• DA-26749
• 2-Bromo-7-chloropyrazolo[1 pound not5-a]pyrimidine
• DS-4416
• 1203705-58-1
• CS-0080426
• MFCD20527863

• MDL： MFCD20527863
• Inchi： 1S/C6H3BrClN3/c7-4-3-6-9-2-1-5(8)11(6)10-4/h1-3H
• InChI Key： ZCVVRHPFDQOMEF-UHFFFAOYSA-N
• SMILES： BrC1C=C2N=CC=C(N2N=1)Cl

Computed Properties

• Exact Mass: 230.91989g/mol
• Monoisotopic Mass: 230.91989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2
• XLogP3: 2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 2-Bromo-7-chloropyrazolo[1,5-a]pyrimidine

Introduction to 2-Bromo-7-chloropyrazolo[1,5-a]pyrimidine (CAS No: 1203705-58-1)

2-Bromo-7-chloropyrazolo[1,5-a]pyrimidine, with the chemical formula C₆H₃BrClN₃, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural framework. This compound belongs to the pyrazolo[1,5-a]pyrimidine class, which is known for its broad spectrum of biological activities. The presence of both bromo and chloro substituents on the pyrazolo[1,5-a]pyrimidine core enhances its reactivity, making it a valuable scaffold for further chemical modifications and drug discovery applications.

The CAS No 1203705-58-1 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and reproducibility in experimental studies. Its molecular structure consists of a fused bicyclic system containing nitrogen atoms, which is a common feature in many bioactive molecules. The bromo and chloro atoms serve as reactive sites for nucleophilic substitution reactions, enabling the synthesis of derivatives with tailored biological properties.

In recent years, 2-Bromo-7-chloropyrazolo[1,5-a]pyrimidine has been extensively studied for its potential in developing novel therapeutic agents. One of the most promising areas of research is its application in oncology. Preclinical studies have demonstrated that derivatives of this compound exhibit inhibitory effects on various kinases and enzymes involved in cancer cell proliferation and survival. For instance, modifications at the 3-position of the pyrazolo[1,5-a]pyrimidine ring have led to compounds with potent activity against tyrosine kinases, which are critical targets in the treatment of solid tumors and hematological malignancies.

Moreover, the bromo and chloro substituents on this scaffold allow for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are widely employed in medicinal chemistry to introduce aryl or amino groups, thereby expanding the chemical space for drug discovery. Recent publications highlight the synthesis of 2-Bromo-7-chloropyrazolo[1,5-a]pyrimidine-based inhibitors targeting Bruton's tyrosine kinase (BTK), a key enzyme in B-cell signaling pathways implicated in autoimmune diseases like rheumatoid arthritis and chronic lymphocytic leukemia.

The agrochemical sector has also shown interest in this compound due to its structural similarity to known herbicides and fungicides. Researchers have explored its derivatives as potential candidates for controlling resistant weed species by inhibiting essential plant enzymes. The chloro substituent, in particular, has been found to enhance binding affinity to target enzymes in plants, making it a valuable moiety for developing novel crop protection agents.

From a synthetic chemistry perspective, 2-Bromo-7-chloropyrazolo[1,5-a]pyrimidine serves as an excellent starting material for constructing more complex heterocyclic systems. The pyrazolo[1,5-a]pyrimidine core can be further elaborated through ring-opening reactions or cyclization processes, leading to polycyclic structures with enhanced biological activity. For example, palladium-catalyzed intramolecular cyclizations have been utilized to generate fused tricyclic compounds from this precursor.

Recent advances in computational chemistry have also contributed to the optimization of 2-Bromo-7-chloropyrazolo[1,5-a]pyrimidine derivatives. Molecular docking studies have identified key interactions between the compound's scaffold and biological targets, providing insights into structure-activity relationships (SAR). These computational approaches have accelerated the design of next-generation inhibitors with improved pharmacokinetic profiles.

In conclusion, 2-Bromo-7-chloropyrazolo[1,5-a]pyrimidine (CAS No: 1203705-58-1) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists and agrochemists alike. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to play a crucial role in the development of next-generation therapeutics and crop protection agents.